Cas no 2387598-12-9 (6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride)

6-Fluoro-3-azabicyclo[3.1.0]hexane hydrochloride is a bicyclic amine derivative with a fluorine substituent, offering unique structural and reactivity properties. The rigid azabicyclo[3.1.0]hexane scaffold provides steric constraint, enhancing selectivity in synthetic applications. The fluorine atom introduces electronic effects that can influence binding affinity and metabolic stability, making it valuable in medicinal chemistry and pharmaceutical research. The hydrochloride salt form improves solubility and handling. This compound is particularly useful as a building block for the development of bioactive molecules, including CNS-targeting drugs, due to its ability to modulate physicochemical properties and improve pharmacokinetic profiles. Its synthetic versatility makes it a preferred intermediate in heterocyclic chemistry.

6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride structure

2387598-12-9 structure

Product Name:6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride

CAS No:2387598-12-9

MF:C₅H₉ClFN

MW:137.583063840866

MDL:MFCD31808245

CID:5194658

PubChem ID:138106312

Update Time:2026-03-05

6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride Chemical and Physical Properties

Names and Identifiers

- 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride
- D78990
- MFCD31808245
- 2387598-12-9
- PB48636
- PS-16317
- 6-Fluoro-3-azabicyclo[3.1.0]hexane HCl
- SY321776
- MDL： MFCD31808245
- Inchi： 1S/C5H8FN.ClH/c6-5-3-1-7-2-4(3)5;/h3-5,7H,1-2H2;1H
- InChI Key： ZVWCJOBBTJGMPC-UHFFFAOYSA-N
- SMILES： FC1C2CNCC12.Cl

Computed Properties

Exact Mass: 137.0407551g/mol
Monoisotopic Mass: 137.0407551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 84.1
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12Å²

6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1208862-100mg	6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride	2387598-12-9	97%	100mg	$680	2024-07-21
eNovation Chemicals LLC	Y1208862-250MG	6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride	2387598-12-9	97%	250mg	$1090	2024-07-21
eNovation Chemicals LLC	Y1208862-500MG	6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride	2387598-12-9	97%	500mg	$1820	2024-07-21
eNovation Chemicals LLC	Y1208862-1G	6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride	2387598-12-9	97%	1g	$2730	2024-07-21
eNovation Chemicals LLC	Y1208862-5G	6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride	2387598-12-9	97%	5g	$7125	2023-09-02
Chemenu	CM632459-100mg	6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride	2387598-12-9	95%+	100mg	$731	2024-07-28
Chemenu	CM632459-250mg	6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride	2387598-12-9	95%+	250mg	$1170	2024-07-28
Chemenu	CM632459-500mg	6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride	2387598-12-9	95%+	500mg	$1950	2024-07-28
Chemenu	CM632459-1g	6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride	2387598-12-9	95%+	1g	$2924	2024-07-28
Chemenu	CM632459-5g	6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride	2387598-12-9	95%+	5g	$7920	2023-03-10

6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride

6-Fluoro-3-azabicyclo[3.1.0]hexane Hydrochloride (CAS No. 2387598-12-9): A Comprehensive Overview

6-Fluoro-3-azabicyclo[3.1.0]hexane hydrochloride (CAS No. 2387598-12-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and pharmacological profiles.

The 6-fluoro substitution on the azabicyclic ring imparts specific chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications. The introduction of the fluorine atom enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design and development.

Recent studies have shown that 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride exhibits potent activity against a range of neurological disorders, including anxiety and depression. The compound's ability to modulate specific neurotransmitter systems, such as serotonin and dopamine, has been extensively investigated in preclinical models. These findings suggest that 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride could be a valuable lead compound for the development of new anxiolytic and antidepressant drugs.

In addition to its potential in treating neurological disorders, 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride has also shown promise in the field of pain management. Preclinical studies have demonstrated that the compound possesses analgesic properties, particularly in models of neuropathic pain. The mechanism of action is believed to involve the modulation of ion channels and receptors involved in pain signaling pathways.

The hydrochloride salt form of 6-fluoro-3-azabicyclo[3.1.0]hexane is commonly used in pharmaceutical formulations due to its improved solubility and stability compared to the free base form. This salt form facilitates better absorption and bioavailability, which are essential for effective drug delivery.

From a synthetic perspective, the preparation of 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride involves several key steps, including the formation of the azabicyclic ring system and the introduction of the fluorine substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

The safety profile of 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride has been evaluated in preclinical studies, with results indicating a favorable toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are ongoing to ensure its suitability for clinical trials.

In conclusion, 6-fluoro-3-azabicyclo[3.1.0]hexane hydrochloride (CAS No. 2387598-12-9) represents a promising compound with potential applications in treating neurological disorders and pain management. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in medicinal chemistry.